Cas no 305849-26-7 (2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate)

• Product Name: 2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate
• CAS No: 305849-26-7
• MF: C₁₈H₁₀F₁₃NO₂
• MW: 519.256750583649
• CID: 6784800
• PubChem ID: 3698190
• Update Time: 2025-08-05

2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• NAPHTHALEN-1-YL-CARBAMIC ACID 2,2,3,3,4,4,5,5,6,6,7,7,7-TRIDECA-F-HEPTYL ESTER
• 2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate
• AKOS024421250
• 305849-26-7

• Inchi： 1S/C18H10F13NO2/c19-13(20,14(21,22)15(23,24)16(25,26)17(27,28)18(29,30)31)8-34-12(33)32-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H,32,33)
• InChI Key： TWRRPBYPNYEXRH-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(COC(NC1C=CC=C2C=CC=CC=12)=O)(F)F)(F)F)F

Computed Properties

• Exact Mass: 519.0503947g/mol
• Monoisotopic Mass: 519.0503947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate

Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 305849-26-7, known as 2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate, is a highly fluorinated organic compound that has garnered significant attention in the fields of materials science and chemical engineering. This compound is characterized by its unique structure, which combines a tridecafluoroheptyl group with a naphthalenyl carbamate moiety. The extensive fluorination of the heptyl chain imparts exceptional chemical and physical properties to the molecule.

Recent studies have highlighted the potential of tridecafluoroheptyl naphthalenyl carbamates in various applications due to their high thermal stability and resistance to chemical degradation. For instance, researchers have explored their use as advanced materials for high-performance polymers and coatings. The fluorinated chain provides excellent resistance to UV radiation and environmental factors, making this compound ideal for outdoor applications such as protective coatings for industrial equipment or automotive components.

The synthesis of Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate involves a multi-step process that typically includes the fluorination of heptane derivatives followed by coupling with naphthalene-based reagents. This process requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in fluorination techniques have enabled more efficient synthesis pathways, reducing production costs and enhancing scalability.

In terms of physical properties, this compound exhibits a high melting point and low surface energy due to the strong carbon-fluorine bonds in its structure. These properties make it suitable for use in lubricants and anti-fouling agents. For example, studies have shown that incorporating this compound into lubricant formulations can significantly reduce friction and wear in mechanical systems operating under extreme conditions.

Beyond its industrial applications, Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate has also been investigated for its potential in biomedical applications. Its biocompatibility and resistance to enzymatic degradation make it a promising candidate for drug delivery systems. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its ability to encapsulate and release therapeutic agents in a controlled manner.

The environmental impact of this compound is another area of active research. While its chemical stability is advantageous for many applications, it also raises concerns about its persistence in the environment. Studies are underway to assess its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that under certain conditions, the compound can undergo slow hydrolysis or microbial degradation; however, further research is needed to fully understand its environmental fate.

In conclusion,Tridecafluoroheptyl N-(naphthalen-1-yl)carbamate (CAS No. 305849-26-7) is a versatile compound with a wide range of potential applications across multiple industries. Its unique combination of fluorinated and aromatic functional groups provides exceptional performance characteristics that continue to drive innovation in materials science and beyond.